{[(2,6-Difluoroanilino)carbonyl]amino}(4-methylphenyl)dioxo-lambda~6~-sulfane

• IUPAC Name: 1-(2,6-difluorophenyl)-3-(4-methylphenyl)sulfonylurea
• InChI: InChI=1S/C14H12F2N2O3S/c1-9-5-7-10(8-6-9)22(20,21)18-14(19)17-13-11(15)3-2-4-12(13)16/h2-8H,1H3,(H2,17,18,19)
• InChI Key: XVHCPWBRWJPWRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NC2=C(C=CC=C2F)F
• Molecular Formula: C14H12F2N2O3S
• Molecular Weight: 326.32 g/mol

Description

The compound “{[(2,6-Difluoroanilino)carbonyl]amino}(4-methylphenyl)dioxo-lambda~6~-sulfane” is a chemical substance that can be obtained from certain manufacturers. Its CAS number is 866151-79-3.

Physical And Chemical Properties Analysis

Some basic physical and chemical properties like melting point, boiling point, density, molecular formula, and molecular weight might be available, but the exact values are not provided in the resources.

Scientific Research Applications

X-ray Structure Analysis

• The compound 2-[({[(4-methylphenyl)sulfonyl]methyl}amino)carbonyl]-1,3-dioxo-2,3-dihydro-1H-inden-2-yl 2-thiophenecarboxylate, structurally related to the query compound, was synthesized and studied using single crystal X-ray diffraction. The structure was confirmed by various spectroscopic methods and mass spectrometry, providing insights into the molecular architecture of such compounds (Ramazani et al., 2011).

Chemiluminescence Studies

• Research on sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes, which includes compounds similar to the query, revealed insights into their base-induced chemiluminescence. This study contributes to understanding the light-emitting properties of these compounds under certain conditions (Watanabe et al., 2010).

Synthesis and Polymer Applications

• A paper described the synthesis of new pentafluoro-λ6-sulfanyl-containing alkadienes, relevant to the query compound. These compounds are useful as monomers or intermediates in the preparation of polymers, polymer surface coatings, and SF5-containing heterocyclic compounds (Brel, 2005).

Mannich-Type Reaction and Biological Activity

• The Mannich-type reaction between various aldimines and sulfonium salts for the synthesis of alpha-sulfanyl-beta-amino acid derivatives was described, using nanocrystalline magnesium oxide. These derivatives are important for pharmaceuticals with potent biological activity, highlighting the biological relevance of such compounds (Kantam et al., 2010).

Nucleophilic gem-Difluoro(phenylsulfanyl)methylation

• A study on the direct nucleophilic gem-difluoro(phenylsulfanyl)methylation of carbonyl compounds was conducted. This methodology, relevant to the query compound, is applicable for various substrates, providing α-gem-difluoromethylated adducts (Punirun et al., 2014).

Structural Insights and Inhibitory Potential

• Structural characterization of 2,4-disubstituted-dihydropyrimidine-5-carbonitrile derivatives was conducted, with one of the compounds showing potential as an inhibitor against the human dihydrofolate reductase enzyme. This study provides insight into the therapeutic potential of structurally related compounds (Al-Wahaibi et al., 2021).